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Compound of Interest

Compound Name:
4-(2-Propyl)oxyindan-2-carboxylic

acid

Cat. No.: B8462208

Get Quote

Executive Technical Summary
4-(2-Propyl)oxyindan-2-carboxylic acid (also referred to as 4-isopropoxyindan-2-carboxylic

acid) is a functionalized organic intermediate often utilized in the synthesis of PPAR agonists

and metabolic modulators.

As a Senior Application Scientist, I must emphasize that while this compound is not a "P-listed"

(acutely toxic) waste under RCRA, its disposal requires strict adherence to organic acid

protocols. The presence of the indane ring system confers lipophilicity, while the carboxylic acid

moiety dictates its reactivity and pH-dependent solubility.

Immediate Safety Profile:

GHS Classification: Irritant (Skin/Eye/Respiratory).

Physical State: Typically a white to off-white solid.

Primary Hazard: Acidic irritation; potential for exothermic reaction with strong bases.
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Pre-Disposal Characterization (The "Why" Behind
the Protocol)
Before initiating disposal, you must characterize the waste stream. This is not just paperwork; it

is the chemical basis for safety.

Chemical Structure Analysis[1]
Indane Ring: A bicyclic hydrocarbon. It makes the molecule stable but combustible. It

requires incineration in a licensed hazardous waste combustor.

Isopropoxy Group: An ether linkage. Generally stable, but adds to the organic carbon load

(COD).

Carboxylic Acid (-COOH): The reactive center.[1] This group lowers pH, necessitating

segregation from bases (e.g., sodium hydroxide, amines) and cyanides/sulfides to prevent

toxic gas evolution.

Waste Classification Table
Parameter Classification

Regulatory Note (US
EPA/RCRA)

Waste Code Non-Regulated (Likely)

Unless mixed with solvents (F-

codes), it is usually not a U-

listed waste.

Characteristic Corrosivity (D002)

Only if in aqueous solution with

pH < 2. As a solid, it is

"Toxic/Irritant."

Solubility Low (Water) / High (Organics)
Do not attempt to flush solids

down the drain.

Compatibility Group 1-A (Acids)

NEVER mix with Group 1-B

(Bases) or Group 4-A

(Oxidizers).

Step-by-Step Disposal Workflow
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This protocol assumes you are handling research-scale quantities (<100g). For kilogram-scale

pilot plant disposal, contact a specialized hazardous waste contractor immediately.

Phase 1: Segregation & Preparation
Objective: Prevent cross-reactivity in the waste stream.

Isolate the Material: Do not mix this compound with general "organic trash" if that trash

contains basic alumina, silica gel with basic modifiers, or strong oxidizers like

permanganates.

Container Selection: Use HDPE (High-Density Polyethylene) or Borosilicate Glass

containers. Avoid metal containers (carbon steel) as the acid can cause slow corrosion over

time.

Labeling: Mark the container clearly as "Hazardous Waste - Solid - Organic Acid." Explicitly

list "4-(2-Propyl)oxyindan-2-carboxylic acid" as the constituent.

Phase 2: The Lab Pack Method (Preferred)
The safest disposal method for solid research chemicals is the "Lab Pack."

Primary Container: Place the solid chemical in a screw-cap jar (wide-mouth HDPE is best).

Secondary Containment: Place the jar into a larger shipping drum (usually 55-gallon or 5-

gallon pail) lined with an absorbent material (vermiculite).

Inventory Logging: Record the exact mass on the drum inventory sheet. This is critical for the

incineration facility to calculate burn rates.

Phase 3: Bench-Scale Neutralization (Spill Cleanup
Only)
WARNING:Do not use this method for bulk disposal unless authorized by your facility's EHS.

This is primarily for cleaning up spills or trace residues on glassware.

Dissolution: Dissolve the residue in a minimal amount of dilute alcohol (Ethanol/Methanol) or

Acetone. The compound is lipophilic and won't dissolve well in water alone.
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Neutralization: Slowly add a 5% Sodium Bicarbonate (

) solution.

Observation: Expect bubbling (

evolution).

Endpoint: Continue until bubbling ceases and pH tests neutral (pH 6-8).

Final Disposal: The resulting neutralized solution (sodium salt of the indan acid) should be

disposed of as Aqueous Organic Waste, not poured down the drain, due to the high

Chemical Oxygen Demand (COD) of the indane ring.

Visualizing the Safety Workflow
The following diagrams illustrate the decision logic and segregation requirements.

Diagram 1: Disposal Decision Tree
This flow chart guides you through the physical state assessment to the correct waste stream.
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Caption: Operational flow for determining the correct waste stream based on physical state.

Diagram 2: Chemical Compatibility Matrix
Understanding what not to mix is as important as knowing what to do.
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Caption: Compatibility matrix highlighting critical segregation requirements to prevent

accidents.

Emergency Procedures
Spill Response (Solid)

PPE: Wear Nitrile gloves (minimum 0.11mm thickness), safety goggles, and a lab coat. If

dust is present, use an N95 respirator.

Containment: Do not dry sweep if dust generation is likely. Cover with a damp paper towel or

use a HEPA vacuum designated for chemical cleanup.

Cleanup: Scoop material into a waste jar. Wipe the surface with a sodium bicarbonate

solution to neutralize residues, then water.

First Aid
Eye Contact: Rinse cautiously with water for 15 minutes.[2] Remove contact lenses if

present.[2][3][4] Mechanism: The acid protonates proteins in the cornea; immediate dilution

is vital to prevent opacity.

Skin Contact: Wash with soap and water.[3][5] Do not use ethanol on the skin (it enhances

absorption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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